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Compound of Interest

Compound Name: Potassium peroxide

Cat. No.: B104564 Get Quote

Technical Support Center: Potassium Peroxide
Handling
This guide provides essential information, troubleshooting advice, and safety protocols for

researchers, scientists, and drug development professionals working with potassium peroxide
(K₂O₂), focusing on its highly reactive nature with water.

Frequently Asked Questions (FAQs)
Q1: What is potassium peroxide and why is its reaction with water so violent?

A1: Potassium peroxide (K₂O₂) is a yellowish amorphous solid and a powerful oxidizing

agent.[1][2] Its reaction with water is extremely vigorous and potentially explosive for two main

reasons:

High Exothermicity: The reaction releases a significant amount of heat (it is highly

exothermic), which can cause the water to boil violently and spatter the caustic solution.[2]

Gas Generation: The reaction produces oxygen gas.[1][2][3] This rapid gas evolution in a

hot, aqueous solution contributes to the explosive potential.[4]

Q2: What are the chemical products of the reaction between potassium peroxide and water?
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A2: There are two key reactions reported. The primary reaction forms potassium hydroxide

(KOH) and hydrogen peroxide (H₂O₂).[5][6]

Equation 1:K₂O₂ + 2H₂O → 2KOH + H₂O₂[5][6]

However, the significant heat generated by this reaction often causes the hydrogen peroxide to

decompose into water and oxygen gas.[2] This leads to the overall reaction that is commonly

observed:

Equation 2:2K₂O₂ + 2H₂O → 4KOH + O₂[1][7]

Therefore, the final products are a highly caustic solution of potassium hydroxide and oxygen

gas.[2][3]

Q3: What are the primary hazards associated with potassium peroxide?

A3: Potassium peroxide is a hazardous substance with multiple risks:

Strong Oxidizer: It can cause fire or an explosion, especially when in contact with

combustible or organic materials.[2][4]

Water-Reactive: It reacts violently with water or moisture.[1][3][4]

Corrosive: As a result of its reaction with moisture, it forms potassium hydroxide, which is

highly corrosive and can cause severe skin burns and eye damage.[2][8]

Irritant: Inhalation of its dust is irritating to the eyes, nose, and throat and can cause

coughing or difficulty breathing.[4]

Q4: How should potassium peroxide be stored safely?

A4: Proper storage is critical to prevent accidents. Store potassium peroxide in a cool, dry,

and well-ventilated area in a tightly sealed, opaque container.[3][9] It must be kept away from

water, moisture, organic materials, reducing agents, and sources of heat or ignition.[3][8][9]

Storage under an inert gas like nitrogen is also recommended.[9]
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Q1: My potassium peroxide has a yellow or orange discoloration. What does this mean and is

it safe to use?

A1: Do not use it. Yellow or orange discoloration on potassium compounds can indicate the

formation of potassium superoxide (KO₂) and other unstable peroxides.[10] These compounds

can be even more reactive and potentially explosive, especially upon friction or impact, such as

when trying to break up clumps or open a sealed container.[11][12] If you observe

discoloration, treat the material as a potential explosion hazard and contact your institution's

Environmental Health & Safety (EHS) department immediately for assistance with disposal.[10]

[11]

Q2: The reaction is proceeding too quickly, generating excessive heat and gas. What should I

do?

A2: This indicates a potential runaway reaction. Immediately cease the addition of potassium
peroxide or water. If it is safe to do so, apply external cooling using an ice bath around the

reaction vessel. Be prepared to evacuate the area and follow your laboratory's emergency

procedures. Runaway reactions can lead to violent boiling, splattering of corrosive material,

and vessel rupture.

Q3: I spilled a small amount of potassium peroxide powder in the lab. How should I clean it

up?

A3: For a small, dry spill, first ensure there are no combustible materials or water nearby. Wear

appropriate PPE, including gloves, safety glasses, and a lab coat.[3] Carefully sweep the dry

powder into a designated, dry, and labeled waste container. Do not use water to clean the area,

as this will initiate the violent reaction.[13] After the dry material is collected, the area can be

cautiously cleaned with a damp cloth, keeping in mind that a reaction will occur on the cloth.

Consult your institution's safety manual for specific spill cleanup procedures.[3]
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Property Value Source(s)

Chemical Formula K₂O₂ [1]

Molar Mass 110.196 g/mol [1]

Appearance Yellow amorphous solid [1][2]

Melting Point 490 °C (914 °F; 763 K) [1]

Solubility in Water Reacts violently [1][3]

Std. Enthalpy of Formation

(ΔfH⦵₂₉₈)
−496 kJ·mol⁻¹ [1]

Experimental Protocol: Controlled Reaction of
Potassium Peroxide with Water
Objective: To safely demonstrate and control the reaction of potassium peroxide with water

for analysis or small-scale synthesis. WARNING: This procedure should only be performed by

trained personnel in a controlled laboratory setting with all safety measures in place.

1. Personal Protective Equipment (PPE):

Full-face shield and chemical splash goggles.

Flame-retardant lab coat.

Heavy-duty, caustic-resistant gloves (consult manufacturer's compatibility chart).[3]

Ensure a safety shower and eyewash station are immediately accessible.

2. Materials & Equipment:

Potassium peroxide (K₂O₂), visually confirmed to be free of discoloration.

Deionized water, chilled.

Three-neck round-bottom flask.
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Pressure-equalizing dropping funnel.

Magnetic stirrer and stir bar.

Thermometer or thermocouple probe.

Ice bath (e.g., a large container with an ice-water slurry).

Inert gas source (Nitrogen or Argon) with a bubbler.

Schlenk line or similar apparatus for maintaining an inert atmosphere.

3. Procedure:

Setup: Assemble the three-neck flask in a fume hood.[2] Place the flask securely within the

ice bath. Equip the flask with the magnetic stir bar, thermometer, and dropping funnel. The

third neck should be connected to the inert gas line with an outlet to a bubbler.

Inerting: Purge the entire apparatus with the inert gas for 10-15 minutes to remove all air and

moisture.

Reagent Preparation: Add the pre-weighed, solid potassium peroxide to the reaction flask

under a positive flow of inert gas. Add the chilled deionized water to the dropping funnel.

Controlled Addition: Begin stirring the potassium peroxide in the flask. Start adding the

water from the dropping funnel extremely slowly, one drop at a time.

Temperature Monitoring: Continuously monitor the temperature inside the flask. Do not allow

the temperature to rise more than 5-10 °C above the initial temperature. If the temperature

rises rapidly, immediately stop the addition of water and allow the reaction to cool.

Observation: Observe the reaction for signs of gas evolution and dissolution of the solid. The

rate of water addition should be dictated by the ability to keep the reaction temperature and

gas evolution under control.

Completion: Once all the water has been added and the reaction subsides (temperature

stabilizes and gas evolution ceases), allow the mixture to stir in the ice bath for an additional

30 minutes to ensure the reaction is complete.
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Quenching & Disposal: The resulting potassium hydroxide solution is highly caustic. It must

be neutralized and disposed of according to hazardous waste protocols.[10]

Mandatory Visualization

Problem Encountered:
Reaction is Excessively Vigorous

Is the rate of reagent addition too high?

Is the reaction temperature rising rapidly?

No Corrective Action:
Immediately STOP reagent addition.

Yes

Was the K₂O₂ discolored
(yellow/orange crust)?

No

Corrective Action:
Apply external cooling (ice bath).

Yes

Follow Emergency Protocol:
Alert personnel and prepare to evacuate.

No, but reaction
is still uncontrolled

STOP WORK.
Do Not Use Material.

Contact EHS for disposal.

Yes

Click to download full resolution via product page
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Caption: Troubleshooting workflow for an uncontrolled K₂O₂ reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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